1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium

• Molecular Formula: C18H20ClN2O2+
• Molecular Weight: 331.8 g/mol
• IUPAC Name: 1-[2-(4-chlorophenyl)-2-oxoethyl]-N,N-diethylpyridin-1-ium-3-carboxamide
• InChI: InChI=1S/C18H20ClN2O2/c1-3-21(4-2)18(23)15-6-5-11-20(12-15)13-17(22)14-7-9-16(19)10-8-14/h5-12H,3-4,13H2,1-2H3/q+1
• InChI Key: ISWHSHWTKBBJEP-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=C[N+](=CC=C1)CC(=O)C2=CC=C(C=C2)Cl

Description

1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium, also known as C75, is a synthetic compound that has been widely studied for its potential as an anti-cancer agent. It was first synthesized in 1994 by Kuhajda et al. and has since been the subject of numerous scientific investigations.

Scientific Research Applications

1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit fatty acid synthase (FAS), an enzyme that is overexpressed in many types of cancer cells. By inhibiting FAS, this compound can induce apoptosis (programmed cell death) in cancer cells and prevent their growth and proliferation. In addition, this compound has been shown to have anti-inflammatory and anti-obesity effects, making it a potential therapeutic agent for a variety of diseases.

Mechanism of Action

1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium inhibits FAS by binding to its active site and preventing the formation of long-chain fatty acids. This leads to a decrease in the production of phospholipids, which are essential components of cell membranes. As a result, cancer cells are unable to divide and grow, leading to their death. In addition, this compound can activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism. This can lead to a decrease in the production of ATP, the primary energy source for cells, and ultimately induce apoptosis.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, this compound has been shown to have a number of other biochemical and physiological effects. It can induce lipolysis (the breakdown of fat) and decrease adipogenesis (the formation of fat cells), making it a potential treatment for obesity. It can also decrease inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium in lab experiments is its specificity for FAS. Because FAS is overexpressed in many types of cancer cells, this compound can selectively target these cells and spare normal cells. However, this compound can also have off-target effects on other enzymes involved in fatty acid metabolism, leading to potential toxicity. In addition, the synthesis of this compound can be challenging and time-consuming, making it difficult to produce large quantities for use in experiments.

Future Directions

There are several areas of future research for 1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium. One area is the development of more efficient synthesis methods to produce larger quantities of the compound. Another area is the investigation of this compound's potential as a therapeutic agent for diseases other than cancer, such as obesity and inflammation. In addition, further studies are needed to determine the optimal dosage and administration route for this compound in order to maximize its therapeutic effects while minimizing toxicity. Finally, the development of analogs of this compound with improved selectivity and potency could lead to the discovery of even more effective anti-cancer agents.

Synthesis Methods

The synthesis of 1-[2-(4-Chlorophenyl)-2-oxoethyl]-3-(diethylcarbamoyl)pyridinium involves several steps. First, 4-chlorophenylacetic acid is reacted with thionyl chloride to form 4-chlorophenylacetyl chloride. Next, this compound is reacted with diethylamine to form N,N-diethyl-4-chlorophenylacetylamine. The resulting compound is then reacted with 2-bromoacetyl chloride to form this compound bromide. Finally, the bromide salt is converted to the free base form of this compound using a strong base such as sodium hydroxide.